Cas no 851628-34-7 (4-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)

• Product Name: 4-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid
• CAS No: 851628-34-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 717067
• Update Time: 2026-04-29

4-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)butanoic acid
• 1,2,4-Oxadiazole-5-butanoicacid, 3-(4-methylphenyl)-
• 4-(3-p-Tolyl-[1,2,4]oxadiazol-5-yl)-butyric acid
• 4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid
• 4-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid

• Inchi： InChI=1S/C13H14N2O3/c1-9-5-7-10(8-6-9)13-14-11(18-15-13)3-2-4-12(16)17/h5-8H,2-4H2,1H3,(H,16,17)
• InChI Key： PPUHLVJYPWCTSG-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NOC(=N2)CCCC(=O)O

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5

Experimental Properties

• Density: 1.227
• Boiling Point: 457.4°C at 760 mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.556
• PSA: 76.22000
• LogP: 2.45230

4-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles